Cas no 1190978-93-8 (5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole)

• Product Name: 5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole
• CAS No: 1190978-93-8
• MF: C₁₈H₂₈N₂O₂S
• MW: 336.492123603821
• MDL: MFCD28053755
• CID: 1065607
• PubChem ID: 71777684
• Update Time: 2025-06-08

5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole
• 5,6-bis(hexyloxy)-2,1,3-benzothiadiazole
• 1190978-93-8
• DB-100109
• 2,1,3-Benzothiadiazole, 5,6-bis(hexyloxy)-
• 5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole
• 5,6-dihexoxy-2,1,3-benzothiadiazole

• MDL： MFCD28053755
• Inchi： 1S/C18H28N2O2S/c1-3-5-7-9-11-21-17-13-15-16(20-23-19-15)14-18(17)22-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： HEPDCSZQOKDHOR-UHFFFAOYSA-N
• SMILES： S1N=C2C(C=C(C(=C2)OCCCCCC)OCCCCCC)=N1

Computed Properties

• Exact Mass: 336.18714931g/mol
• Monoisotopic Mass: 336.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 72.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole

5,6-Bis(hexyloxy)benzo[c][1,2,5]thiadiazole: A Comprehensive Overview

The compound 5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole (CAS No. 1190978-93-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzo[c][1,2,5]thiadiazoles, which are known for their unique electronic properties and potential applications in advanced materials. The presence of hexyloxy groups at the 5 and 6 positions introduces additional functionality, making this compound particularly interesting for researchers exploring its electronic and optical properties.

Recent studies have highlighted the importance of benzo[c][1,2,5]thiadiazoles as building blocks for functional materials. The incorporation of hexyloxy groups in 5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole enhances its solubility in organic solvents and improves its thermal stability. These properties make it a promising candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have also explored its potential as a sensitizer in dye-sensitized solar cells (DSSCs), where its ability to absorb visible light and efficiently transfer electrons has been demonstrated.

The synthesis of 5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole typically involves a multi-step process that includes the preparation of intermediate thioamide derivatives followed by cyclization. Recent advancements in catalytic methods have enabled higher yields and better control over the product's purity. For instance, the use of transition metal catalysts has been reported to significantly accelerate the cyclization step while maintaining the integrity of the hexyloxy substituents.

One of the most intriguing aspects of this compound is its electronic structure. The benzo[c][1,2,5]thiadiazole core exhibits a conjugated system that extends into the visible region of the electromagnetic spectrum. The hexyloxy groups further modulate this conjugation by introducing electron-donating effects through their ether linkages. This modulation not only enhances the compound's absorption characteristics but also influences its emission properties. Recent photophysical studies have revealed that 5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole exhibits strong fluorescence under UV excitation, making it a potential candidate for fluorescent sensing applications.

In terms of applications, 5,6-bis(hexyloxy)benzo[c][1,2,5]thiadiazole has shown promise in the development of advanced materials for energy storage and conversion. Its ability to act as an electron transport layer in organic photovoltaic devices has been extensively studied. Researchers have reported that incorporating this compound into such devices can improve charge separation efficiency and overall device performance. Furthermore, its thermal stability makes it suitable for high-temperature applications in emerging technologies like flexible electronics.

The environmental impact of 5,6-bis(hexyloxy)benzo[c][1,2,diazaolo[...]